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Compound Name:
trans-4-Methylcyclohexanamine

hydrochloride

CAS No.: 33483-65-7

Cat. No.: B1317747

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-4-Methylcyclohexanamine hydrochloride (CAS Number: 33483-65-7) is a pivotal

chemical intermediate with significant applications in the pharmaceutical and specialty chemical

industries.[1] This white to off-white crystalline solid is a derivative of cyclohexylamine,

distinguished by a methyl group at the fourth position of the cyclohexane ring in a trans

configuration relative to the amine group.[2][3] Its hydrochloride salt form enhances stability

and solubility in polar solvents, making it a versatile building block in complex organic

synthesis.[2] This guide provides a comprehensive overview of its chemical properties,

synthesis, analytical characterization, applications, and safety protocols, tailored for

professionals in research and development.

Physicochemical Properties
The distinct stereochemistry of trans-4-Methylcyclohexanamine hydrochloride dictates its

physical and chemical behavior, which is crucial for its application in stereoselective synthesis.
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Property Value References

CAS Number 33483-65-7 [4][5]

Molecular Formula C₇H₁₅N·HCl [6]

Molecular Weight 149.66 g/mol [6][7]

Appearance
White to off-white crystalline

powder or flakes
[2][3]

Melting Point Approximately 260°C [3]

Boiling Point
195.9°C at 760 mmHg (for the

free base)
[3]

Solubility Soluble in water [2]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container, away from

incompatible substances and

ignition sources.

Recommended to be sealed in

dry, room temperature

conditions.

[2][4]

Synthesis and Manufacturing
The synthesis of trans-4-Methylcyclohexanamine hydrochloride with high stereochemical

purity is critical for its primary applications, particularly in the pharmaceutical sector. Several

synthetic routes have been developed, often focusing on stereoselective control to maximize

the yield of the desired trans-isomer.

A prevalent industrial method involves the catalytic hydrogenation of p-methylaniline or related

precursors, followed by separation of the cis and trans isomers and subsequent salt formation

with hydrochloric acid.[2]

Another sophisticated approach involves a multi-step process that ensures high

stereoselectivity:[5][8]
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Formation of a Schiff's Base: An appropriate starting material is reacted to form a Schiff's

base.

Isomerization: The Schiff's base undergoes isomerization using a strong base in a suitable

solvent (e.g., aliphatic ethers, cyclic ethers, or dialkylsulfoxides) to favor the formation of the

trans-isomer precursor.[8]

Acid Hydrolysis: The resulting isomeric compound is subjected to acid hydrolysis with a

mineral acid, such as hydrochloric acid, to yield the hydrochloride salt of trans-4-

methylcyclohexylamine.[5][8]

Purification: The final product can be further purified by crystallization from solvents like C1-

C5 alcohols or their esters to achieve high purity.[8]

A patented method also describes the synthesis starting from an anti-mixture of 4-

methylcyclohexylamine, which is then subjected to acidification to separate the cis and trans

isomers as their hydrochloride salts.[9]
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Caption: Generalized synthetic workflow for trans-4-Methylcyclohexanamine hydrochloride.

Analytical Characterization
Ensuring the purity and stereochemical integrity of trans-4-Methylcyclohexanamine
hydrochloride is paramount. A combination of chromatographic and spectroscopic techniques

is typically employed for its analysis.

Gas Chromatography (GC): GC is a standard method to assess the purity of the compound

and to determine the ratio of cis to trans isomers. A purity of 98% or higher is often specified
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for commercial grades.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the molecular structure and the stereochemistry of the methyl and amine groups on

the cyclohexane ring.[10]

High-Performance Liquid Chromatography (HPLC): HPLC is another powerful technique for

purity assessment, especially for non-volatile impurities.[5]

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.[10]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule.[10]

Key Applications in Research and Drug
Development
The primary and most significant application of trans-4-Methylcyclohexanamine
hydrochloride is as a crucial intermediate in the synthesis of Glimepiride.[1] Glimepiride is a

third-generation sulfonylurea drug used to treat type 2 diabetes mellitus. The specific trans-

conformation of the methylcyclohexylamine moiety is essential for the pharmacological activity

and safety profile of the final active pharmaceutical ingredient (API).[1]

Beyond its role in Glimepiride synthesis, this compound also serves as a versatile building

block in the development of other specialty chemicals and agrochemicals, where the

cyclohexylamine scaffold is a desired structural motif.[1][2]

trans-4-Methylcyclohexanamine
Hydrochloride

Glimepiride APIKey Intermediate
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Caption: Major application areas for trans-4-Methylcyclohexanamine hydrochloride.

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be strictly followed when handling

trans-4-Methylcyclohexanamine hydrochloride. The compound is classified as causing

severe skin burns and serious eye damage.[4]

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are

mandatory.[4]

Hand Protection: Wear suitable protective gloves.[4]

Skin and Body Protection: Appropriate protective clothing should be worn to prevent skin

contact.[4]

Respiratory Protection: Use only with adequate ventilation. If dust is generated, a NIOSH-

approved respirator should be used.[4]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][11]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Storage and Disposal
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4][11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4]

Conclusion
trans-4-Methylcyclohexanamine hydrochloride is a chemical intermediate of significant

industrial importance, primarily driven by its indispensable role in the synthesis of the

antidiabetic drug Glimepiride. A thorough understanding of its physicochemical properties,

synthesis, and handling requirements is essential for its safe and effective use in research and

manufacturing. The stereospecificity of this compound underscores the broader importance of

stereochemistry in modern drug development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pipharm.com/products/msds/MSDS-13103.pdf
https://www.benchchem.com/product/b1317747/docs#an-in-depth-technical-guide-to-trans-4-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b1317747/docs#an-in-depth-technical-guide-to-trans-4-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b1317747/docs#an-in-depth-technical-guide-to-trans-4-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b1317747/docs#an-in-depth-technical-guide-to-trans-4-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b1317747?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

